Cas no 1314739-70-2 (1-{4-(trifluoromethyl)sulfanylphenyl}cyclobutane-1-carbonitrile)

• Product Name: 1-{4-(trifluoromethyl)sulfanylphenyl}cyclobutane-1-carbonitrile
• CAS No: 1314739-70-2
• MF: C₁₂H₁₀F₃NS
• MW: 257.274712085724
• CID: 5763901
• PubChem ID: 165964408
• Update Time: 2023-12-26

1-{4-(trifluoromethyl)sulfanylphenyl}cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile
• EN300-1929035
• 1314739-70-2
• 1-{4-(trifluoromethyl)sulfanylphenyl}cyclobutane-1-carbonitrile

• Inchi： 1S/C12H10F3NS/c13-12(14,15)17-10-4-2-9(3-5-10)11(8-16)6-1-7-11/h2-5H,1,6-7H2
• InChI Key： HCXZLUYZMWZUBC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 257.04860498g/mol
• Monoisotopic Mass: 257.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.1Ų